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Compound of Interest

Compound Name: O-Phthalimide-C5-acid

Cat. No.: B107536 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling of O-
Phthalimide-C5-acid (also known as 6-Phthalimidohexanoic acid). As a dedicated Safety Data

Sheet (SDS) for this specific compound is not readily available, this guide infers potential

hazards and handling protocols from the known properties of its constituent functional groups:

the phthalimide moiety and the hexanoic acid chain. This information is intended for use by

qualified researchers, scientists, and drug development professionals and should be

supplemented with a thorough risk assessment before use.

Introduction
O-Phthalimide-C5-acid is a bifunctional molecule incorporating a phthalimide group and a C5

carboxylic acid. This structure makes it a valuable building block in organic synthesis,

particularly in the development of pharmaceuticals and other bioactive molecules. The

phthalimide group can serve as a masked primary amine, while the carboxylic acid allows for a

variety of coupling reactions. Understanding the safety and handling of this compound is

paramount for its effective and safe utilization in a laboratory setting.

Hazard Identification and Classification
The primary hazards associated with O-Phthalimide-C5-acid are inferred from the properties

of hexanoic acid, which is known to be corrosive.[1][2] The phthalimide group is generally

considered to be of low toxicity.[3][4]

Inferred GHS Classification:
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Skin Corrosion/Irritation: Category 1C[1][2]

Serious Eye Damage/Eye Irritation: Category 1[1][2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[1]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P310: Immediately call a POISON CENTER/doctor.[1]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties
Quantitative data for O-Phthalimide-C5-acid is not readily available. The following tables

summarize the known properties of its constituent parts, Phthalimide and Hexanoic Acid.

Table 1: Physical and Chemical Properties of Phthalimide
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Property Value Reference

Molecular Formula C₈H₅NO₂ [5]

Molecular Weight 147.13 g/mol [5]

Appearance Off-white solid [5]

Melting Point > 233.5 °C [5]

Boiling Point 366 °C [5]

Water Solubility Slightly soluble [5]

Table 2: Physical and Chemical Properties of Hexanoic Acid

Property Value Reference

Molecular Formula C₆H₁₂O₂ [2]

Molecular Weight 116.16 g/mol [2]

Appearance Colorless liquid or white solid [6]

Melting Point -3 °C [7]

Boiling Point 205 °C [7]

Flash Point 108 °C [7]

Density 0.93 g/cm³ [7]

Water Solubility
Slightly soluble (1.1 g/100mL

at 20°C)
[7]

Experimental Protocols
General Handling Procedures
Given the inferred corrosive nature of O-Phthalimide-C5-acid, strict adherence to standard

laboratory safety protocols is essential.
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[1]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Synthesis of O-Phthalimide-C5-acid (General Method)
A common method for the synthesis of N-substituted phthalimides is the reaction of phthalic

anhydride with a primary amine. In the case of O-Phthalimide-C5-acid, this would involve the

reaction of phthalic anhydride with 6-aminohexanoic acid.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC120705000&productDescription=HEXANOIC+ACID%2C+98%25+500GRHEXAN&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.benchchem.com/product/b107536?utm_src=pdf-body
https://www.benchchem.com/product/b107536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction

Products

Phthalic Anhydride

Solvent
(e.g., DMF, Acetic Acid)

6-Aminohexanoic Acid

Heat

O-Phthalimide-C5-acid

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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